
physical and chemical properties of 2-
cyanoacetyl chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-cyanoacetyl Chloride

Cat. No.: B169337 Get Quote

An In-depth Technical Guide to 2-Cyanoacetyl Chloride: Properties, Synthesis, and

Applications

Introduction
2-Cyanoacetyl chloride (CAS No: 16130-58-8) is a highly reactive bifunctional organic

compound featuring both a cyano (-C≡N) and an acyl chloride (-COCl) group. This unique

structural arrangement makes it a versatile and valuable reagent in organic synthesis,

particularly as a key intermediate in the production of pharmaceuticals, dyes, and other

complex organic molecules. Its high reactivity stems from the electrophilic nature of the

carbonyl carbon in the acyl chloride group, which is highly susceptible to nucleophilic attack.

This guide provides a comprehensive overview of the physical and chemical properties,

synthesis, reactivity, and applications of 2-cyanoacetyl chloride for researchers, scientists,

and professionals in drug development.

Physical and Chemical Properties
2-Cyanoacetyl chloride is typically a colorless to yellow liquid with a pungent odor. It is a

corrosive and toxic compound that requires careful handling in a laboratory setting.

Table 1: Physical Properties of 2-Cyanoacetyl Chloride
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Property Value Source(s)

Molecular Formula C₃H₂ClNO

Molecular Weight 103.51 g/mol

Appearance Colorless to yellow, clear liquid

Boiling Point 143 °C

Melting Point -86 °C

Density 1.217 g/cm³ (estimate)

Refractive Index 1.451 (estimate)

Flash Point 9 °C

Solubility

Insoluble in water; soluble in

organic solvents like benzene,

toluene, and acetone.

Table 2: Chemical Identifiers
Identifier Value Source(s)

IUPAC Name 2-cyanoacetyl chloride

CAS Number 16130-58-8

InChI
InChI=1S/C3H2ClNO/c4-3(6)1-

2-5/h1H2

InChI Key
GEQZTCMVWVDEDF-

UHFFFAOYSA-N

Canonical SMILES C(C#N)C(=O)Cl

Synthesis of 2-Cyanoacetyl Chloride
The most common method for synthesizing 2-cyanoacetyl chloride is through the chlorination

of cyanoacetic acid using a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl
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chloride. The reaction is typically performed under anhydrous conditions to prevent the

hydrolysis of the acyl chloride product.

Experimental Protocol: Synthesis from Cyanoacetic
Acid
This protocol is adapted from a patented method for the preparation of 2-cyanoacetyl
chloride.

Materials:

2-Cyanoacetic acid

Thionyl chloride (or oxalyl chloride)

Toluene (or another suitable anhydrous solvent)

1L three-necked flask equipped with a reflux condenser and a mechanical stirrer

Procedure:

In a 1L three-necked flask, add 24.1g (0.283 mol) of 2-cyanoacetic acid, 84.2g (0.708 mol) of

thionyl chloride, and 152.4g of toluene.

Heat the reaction mixture to 60-62 °C and maintain a gentle reflux for 5-16 hours.

After the reaction is complete, remove the solvent and excess thionyl chloride by evaporation

under reduced pressure (-0.08 to -0.1 MPa) at a temperature of 50-85 °C.

The resulting light yellow liquid is 2-cyanoacetyl chloride. The reported yield and purity are

high (e.g., 98.3% yield and 99.4% GC purity).

The product should be stored under anhydrous conditions to prevent degradation.
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Caption: Workflow for the synthesis of 2-cyanoacetyl chloride.

Chemical Reactivity
The reactivity of 2-cyanoacetyl chloride is dominated by the electrophilic acyl chloride group

and influenced by the adjacent electron-withdrawing cyano group. It readily undergoes

nucleophilic acyl substitution with a variety of nucleophiles.

Acylation: It reacts with alcohols, phenols, and amines to form the corresponding esters and

amides. This is one of its most common applications in synthesis. The reaction is typically

carried out in the presence of a non-nucleophilic base like triethylamine or pyridine to

neutralize the HCl byproduct.

Hydrolysis: In the presence of water, it hydrolyzes to form cyanoacetic acid and hydrochloric

acid. This necessitates the use of anhydrous conditions during its synthesis and handling.

Condensation Reactions: The active methylene group (CH₂) hydrogens are acidic and can

be deprotonated, allowing the molecule to participate in condensation reactions. The cyano

group can also undergo nucleophilic addition reactions.
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Caption: Key reactions of 2-cyanoacetyl chloride with nucleophiles.

Applications in Drug Development and Organic
Synthesis
2-Cyanoacetyl chloride is a crucial building block for synthesizing a wide range of complex

molecules and heterocyclic compounds, many of which possess significant pharmacological

properties.

Pharmaceutical Intermediate: It is a key intermediate in the synthesis of various

pharmaceuticals. Notably, it is used in the preparation of Gefitinib, an anticancer drug used

to treat non-small cell lung cancer.

Synthesis of Heterocycles: Its dual functionality allows it to be used in cyclization reactions to

form heterocyclic compounds like pyridines and pyrimidines, which are prevalent scaffolds in

medicinal chemistry.

Bioactive Compound Synthesis: Derivatives of 2-cyanoacetyl chloride have been shown to

exhibit a range of biological activities, including antitumor and antimicrobial properties. For
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instance, it is used to prepare butadiene derivatives that have shown growth inhibitory

activity against cancer cell lines.

Experimental Protocol: General N-Acylation of an Amine
This protocol provides a general method for the synthesis of a cyanoacetamide derivative from

an amine.

Materials:

2-Cyanoacetyl chloride

Primary or secondary amine

Anhydrous dichloromethane (DCM) or similar aprotic solvent

Triethylamine (Et₃N) or other non-nucleophilic base

Round-bottomed flask, magnetic stirrer, and nitrogen atmosphere setup

Procedure:

Dissolve the amine (1.0 eq) and triethylamine (1.1 eq) in anhydrous DCM in a round-

bottomed flask under a nitrogen atmosphere.

Cool the mixture to 0 °C using an ice bath.

Slowly add a solution of 2-cyanoacetyl chloride (1.05 eq) in anhydrous DCM to the stirred

amine solution.

Allow the reaction mixture to warm to room temperature and stir for 2-12 hours, monitoring

the reaction by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.
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The crude product can be purified by column chromatography or recrystallization to yield the

pure N-substituted 2-cyanoacetamide.
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Caption: Role of 2-cyanoacetyl chloride in drug development.

Spectroscopic Characterization
Spectroscopic methods are essential for verifying the purity and structure of 2-cyanoacetyl
chloride and its derivatives.

Table 3: Typical Spectroscopic Data
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Technique Characteristic Signals

IR Spectroscopy
Strong C=O stretch: ~1700–1750 cm⁻¹C≡N

stretch: ~2200–2250 cm⁻¹

¹H-NMR Spectroscopy
Singlet for CH₂ group adjacent to the nitrile and

carbonyl groups: δ 3.0–3.5 ppm

Mass Spectrometry
Molecular ion peak (M⁺) and characteristic

fragmentation patterns (e.g., loss of Cl or CN).

Safety and Handling
2-Cyanoacetyl chloride is a hazardous and highly reactive compound that must be handled

with appropriate safety precautions.

Toxicity and Corrosivity: It is toxic if swallowed or inhaled and causes severe skin burns and

eye damage.

Handling: Always handle in a well-ventilated fume hood. Wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat.

Storage: Store in a cool, dry place away from moisture and incompatible materials. It should

be kept under an inert atmosphere (e.g., nitrogen) in a tightly sealed container.

Disposal: Dispose of waste according to local, state, and federal regulations. Neutralize with

a suitable agent (e.g., aqueous sodium bicarbonate) before disposal.

To cite this document: BenchChem. [physical and chemical properties of 2-cyanoacetyl
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169337#physical-and-chemical-properties-of-2-
cyanoacetyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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